Cas no 32064-70-3 (2-Heptanone,3-propylidene-)

2-Heptanone,3-propylidene- structure
Product name:2-Heptanone,3-propylidene-
2-Heptanone,3-propylidene- Chemical and Physical Properties
Names and Identifiers
-
- 2-Heptanone,3-propylidene-
- (3E)-3-Butyl-3-hexen-2-one
- (3E)-3-propylideneheptan-2-one
- 2-Heptanone, 3-propylidene-
- 32064-70-3
- 3-PROPYLIDENE-2-HEPTANONE
- (3E)-3-Butyl-3-hexen-2-one #
- RPFLFIMXXWUZCL-JXMROGBWSA-N
-
- Inchi: InChI=1S/C10H18O/c1-4-6-8-10(7-5-2)9(3)11/h7H,4-6,8H2,1-3H3/b10-7+
- InChI Key: RPFLFIMXXWUZCL-JXMROGBWSA-N
- SMILES: C(=C(/CCCC)\C(=O)C)/CC
Computed Properties
- Exact Mass: 154.13584
- Monoisotopic Mass: 154.135765193g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 11
- Rotatable Bond Count: 5
- Complexity: 145
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 1
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.1
- Topological Polar Surface Area: 17.1Ų
Experimental Properties
- PSA: 17.07
2-Heptanone,3-propylidene- Related Literature
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Jinlu Tang,Hui Shi,Xiaoxiao He,Yanli Lei,Qiuping Guo,Kemin Wang,Lv'an Yan,Dinggeng He Chem. Commun., 2016,52, 1482-1485
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Riadh Hanachi,Mohammed A. M. Alkhalifah,Faisal Alresheedi,Bahoueddine Tangour,Majdi Hochlaf New J. Chem., 2021,45, 17796-17807
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Po-Jung Huang,Yoshiki Natori,Yasutaka Kitagawa Dalton Trans., 2019,48, 908-914
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4. Water thermophoresis in carbon nanotubes: the interplay between thermophoretic and friction forces†Elton Oyarzua,Harvey A. Zambrano Phys. Chem. Chem. Phys., 2018,20, 3672-3677
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J. García-Fernández,J. Bartolomé,A. Torres-Pardo,A. Peche-Herrero,J. Moreno,J. Ramírez-Castellanos,A. Cremades,J. Piqueras J. Mater. Chem. C, 2017,5, 10176-10184
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